BE“GHE Foundational & Exploratory

Check Availability & Pricing

Spectroscopic Profile of Rubriflordilactone B: A
Technical Guide

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: Rubriflordilactone B
Cat. No.: B1246190
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for
Rubriflordilactone B, a complex bisnortriterpenoid isolated from Schisandra rubriflora. This
document is intended to serve as a valuable resource for researchers engaged in natural
product synthesis, characterization, and drug discovery. The intricate structure of
Rubriflordilactone B, coupled with the existence of its naturally occurring stereoisomer,
pseudorubriflordilactone B, necessitates a careful examination of its spectroscopic properties
for unambiguous identification.

Executive Summary

Rubriflordilactone B is a heptacyclic natural product that has garnered significant attention
due to its unique molecular architecture and promising anti-HIV activity.[1][2] Initial structural
elucidation was based on spectroscopic analysis and confirmed by X-ray crystallography.
However, subsequent total syntheses revealed a discrepancy between the NMR data of the
synthetic compound (matching the crystal structure) and the originally reported NMR data for
the isolated natural product. This led to the identification of "pseudorubriflordilactone B," a
stereoisomer of Rubriflordilactone B, as the compound corresponding to the initial NMR
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spectra.[3][4] This guide presents the spectroscopic data for the crystallographically defined
Rubriflordilactone B.

Mass Spectrometry (MS) Data

High-resolution mass spectrometry (HRMS) is a critical tool for determining the elemental
composition of a molecule. The HRMS data for Rubriflordilactone B confirms its molecular
formula as C2sH300e.

Calculated Observed
lon Method Reference
Mass (m/z) Mass (m/z)

[M+Na]* 485.1940 485.1942 ESI 3]

Infrared (IR) Spectroscopy Data

Infrared spectroscopy provides information about the functional groups present in a molecule.
The IR spectrum of Rubriflordilactone B shows characteristic absorption bands
corresponding to its lactone and other carbonyl functionalities, as well as carbon-carbon double

bonds.
Functional Group
Wavenumber (cm~—?) . Reference
Assignment
1765 y-Lactone carbonyl [3]
1688 a,B-Unsaturated ketone [3]
1630 C=C stretch [3]

Nuclear Magnetic Resonance (NMR) Spectroscopy
Data

NMR spectroscopy is the most powerful technique for elucidating the detailed structure of
organic molecules. The following tables summarize the *H and 3C NMR data for
Rubriflordilactone B, recorded in CDCls.
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*H NMR Data (500 MHz, CDCls)

. . Coupling
Position Chemical Shift Multiplicity Constant (J, Reference
(3, ppm) Hz)

5 7.15 s [3]

7 5.92 d 9.9 [3]
8 6.22 d 9.9 [3]
110 2.22 dd 14.0, 5.0 [3]
11B 2.91 d 14.0 [3]
15 4.90 s [3]

17 4.63 s [3]

20 3.16 m [3]

22 5.17 d 9.5 [3]
23 6.01 s [3]

25 1.07 s [3]

26 1.10 s [3]

27 1.25 d 7.0 [3]
28 1.84 s [3]

3C NMR Data (125 MHz, CDCIs)
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Position Chemical Shift (6, ppm) Reference
1 134.8 [3]
2 130.4 [3]
3 144.2 [3]
4 124.5 [3]
5 118.4 [3]
6 198.3 [3]
7 128.4 [3]
8 162.8 [3]
9 51.2 [3]
10 52.3 [3]
11 38.1 [3]
12 139.1 [3]
13 133.5 [3]
14 149.2 [3]
15 84.1 [3]
16 173.2 [3]
17 82.1 [3]
18 48.9 [3]
19 42.1 [3]
20 45.3 [3]
21 170.1 [3]
22 78.9 [3]
23 1215 [3]
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24 151.8 (3]
25 28.9 [3]
26 21.8 [3]
27 15.3 [3]
28 9.8 [3]

Experimental Protocols

The spectroscopic data presented in this guide were obtained using standard analytical
techniques. The following provides a general overview of the methodologies. For detailed
experimental procedures, please refer to the cited literature.

Mass Spectrometry

High-resolution mass spectra were typically acquired on a time-of-flight (TOF) or Fourier-
transform ion cyclotron resonance (FT-ICR) mass spectrometer using electrospray ionization
(ESI). Samples were dissolved in a suitable solvent such as methanol or acetonitrile and
introduced into the mass spectrometer via direct infusion or after liquid chromatography
separation.

Infrared Spectroscopy

IR spectra were recorded on a Fourier-transform infrared (FTIR) spectrometer. Samples were
typically prepared as a thin film on a salt plate (e.g., NaCl or KBr) or as a KBr pellet.

NMR Spectroscopy

NMR spectra were recorded on high-field NMR spectrometers (typically 500 MHz or higher for
1H). Samples were dissolved in deuterated chloroform (CDCls) containing tetramethylsilane
(TMS) as an internal standard. *H and 13C NMR spectra were acquired using standard pulse
sequences. Structural assignments were confirmed using 2D NMR techniques such as COSY
(Correlation Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC
(Heteronuclear Multiple Bond Correlation).
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Workflow for Spectroscopic Analysis of
Rubriflordilactone B

The following diagram illustrates the general workflow for the isolation and spectroscopic
characterization of a natural product like Rubriflordilactone B.
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General workflow for the isolation and spectroscopic characterization of Rubriflordilactone B.

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1246190/docs?utm_src=pdf-body-img#spectroscopic-profile-of-rubriflordilactone-b-a-technical-guide
https://www.benchchem.com/product/b1246190/docs?utm_src=pdf-body#spectroscopic-profile-of-rubriflordilactone-b-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1246190?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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